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Compound of Interest

Compound Name: Holmium acetate hydrate

Cat. No.: B15088916 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of holmium acetate hydrate, a

lanthanide compound with emerging applications in biomedical research and drug

development. This document is intended for researchers, scientists, and professionals in the

pharmaceutical and biotechnology sectors, offering detailed information on its chemical

properties, synthesis, and potential therapeutic and diagnostic applications.

Core Chemical and Physical Properties
Holmium acetate hydrate is a salt of the rare earth element holmium. It typically appears as a

pinkish, crystalline solid that is soluble in water.[1] The degree of hydration can vary, which is

reflected in the different CAS numbers reported in the literature. The two most commonly cited

CAS numbers are 312619-49-1 for the hydrate with an variable number of water molecules

(xH₂O) and 25519-09-9, which is often associated with the monohydrate or a general hydrate

form.[1][2][3]

Below is a summary of the key quantitative data for holmium acetate hydrate:
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Property Value Source(s)

CAS Number
312619-49-1 (hydrate), 25519-

09-9 (monohydrate/hydrate)
[1][2][3]

Molecular Formula (CH₃COO)₃Ho · xH₂O [2]

Molecular Weight (Anhydrous) 342.06 g/mol [2][4]

Appearance
Pink solid, powder, crystals, or

chunks
[1][2][4]

Solubility Soluble in water [1]

Purity (typical)
99.9% to 99.99% (trace metals

basis)
[1][2]

Synthesis of Holmium Acetate Hydrate
A common and straightforward method for the laboratory synthesis of holmium acetate
hydrate involves the reaction of holmium(III) oxide with acetic acid.[5] The general chemical

equation for this reaction is:

Ho₂O₃ + 6CH₃COOH → 2Ho(CH₃COO)₃ + 3H₂O[5]

A more detailed experimental protocol is outlined below.

Experimental Protocol: Synthesis from Holmium Oxide
Dissolution: Holmium(III) oxide is dissolved in hot acetic acid.[5]

pH Adjustment: For the formation of the tetrahydrate, the pH of the solution should be

adjusted to 4.[5]

Crystallization: The solution is then cooled to allow for the crystallization of holmium acetate
hydrate.

Isolation: The resulting crystals are isolated from the solution by filtration.

Drying: The crystals are dried under appropriate conditions to remove excess solvent.
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The following diagram illustrates the workflow for the synthesis of holmium acetate hydrate.

Synthesis of Holmium Acetate Hydrate

Holmium(III) Oxide (Ho₂O₃)
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Holmium Acetate Solution
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Click to download full resolution via product page

A simplified workflow for the synthesis of holmium acetate hydrate.

Biomedical Applications and Future Directions
While holmium acetate hydrate itself is primarily used as a precursor, holmium-containing

compounds have significant potential in various biomedical applications.[6] The unique

paramagnetic and high electron density properties of the holmium ion make it a candidate for

use in advanced imaging and therapeutic modalities.[1]

Lanthanides, including holmium, are increasingly being investigated for their roles in cancer

diagnosis and therapy.[7][8] Holmium-based nanoparticles have been explored as contrast

agents for both magnetic resonance imaging (MRI) and computed tomography (CT).[9]
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Furthermore, the radioactive isotope holmium-166 is a potent beta-emitter used in radiotherapy

for the treatment of various cancers.[1]

The diagram below outlines the logical progression from holmium acetate hydrate as a

starting material to its potential downstream applications in drug development and therapy.

Potential Biomedical Applications of Holmium Compounds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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